Cas no 202522-04-1 (3-ethyl-4-formylbenzonitrile)

• Product Name: 3-ethyl-4-formylbenzonitrile
• CAS No: 202522-04-1
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD13152139
• CID: 241071
• PubChem ID: 17819327
• Update Time: 2025-11-07

3-ethyl-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-ethyl-4-formyl- (9CI)
• 3-?ethyl-?4-?formylBenzonitrile
• 3-Ethyl-4-formylbenzonitrile
• BENZONITRILE, 3-ETHYL-4-FORMYL-
• 3-ETHYL-4-FORMYL-BENZONITRILE
• 4-cyano-2-ethylbenzaldehyde
• AG-E-48323
• AGN-PC-01M61Y
• CTK0J9899
• 202522-04-1
• AS-48279
• DTXSID40591104
• MFCD13152139
• CIA52204
• FT-0722875
• F30154
• CS-0200281
• SCHEMBL1859259
• AKOS024262172
• JEYCHKIOSFTPQB-UHFFFAOYSA-N
• SB35179
• 3-ethyl-4-formylbenzonitrile

• MDL： MFCD13152139
• Inchi： 1S/C10H9NO/c1-2-9-5-8(6-11)3-4-10(9)7-12/h3-5,7H,2H2,1H3
• InChI Key： JEYCHKIOSFTPQB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C#N)=CC=1CC

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Additional information on 3-ethyl-4-formylbenzonitrile

3-Ethyl-4-formylbenzonitrile: A Comprehensive Overview

3-Ethyl-4-formylbenzonitrile, identified by the CAS number 202522-04-1, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, chemical synthesis, and advanced materials development.

The molecular structure of 3-Ethyl-4-formylbenzonitrile comprises a benzonitrile core with an ethyl group at the 3-position and a formyl group at the 4-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents and neuroprotective drugs.

One of the most promising applications of 3-Ethyl-4-formylbenzonitrile lies in its use as a precursor for constructing heterocyclic compounds. Researchers have employed this compound to synthesize various five- and six-membered rings, which are integral to many pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its role in drug discovery, 3-Ethyl-4-formylbenzonitrile has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the creation of high-performance materials with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop environmentally friendly coatings that exhibit superior resistance to UV degradation.

The synthesis of 3-Ethyl-4-formylbenzonitrile involves a multi-step process that typically begins with the cyanation of an appropriate aromatic substrate followed by selective alkylation and oxidation steps. The optimization of these steps has been a focus of recent research efforts, with chemists exploring greener and more efficient synthetic pathways. For example, a study published in Green Chemistry reported the use of microwave-assisted synthesis to produce this compound with high yield and purity, significantly reducing reaction times and energy consumption.

The electronic properties of 3-Ethyl-4-formylbenzonitrile make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system has been exploited in the design of novel semiconducting materials for use in thin-film transistors (TFTs) and organic photovoltaic (OPV) devices. Recent research has shown that incorporating this compound into conjugated polymers can enhance charge transport properties, paving the way for more efficient electronic devices.

In conclusion, 3-Ethyl-4-formylbenzonitrile, with its unique structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. From drug discovery to materials science, this compound offers immense potential for innovation and advancement. As ongoing studies uncover new applications and synthetic strategies, it is poised to play an increasingly important role in shaping future technologies.